2-(4-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acetamide
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Description
2-(4-chlorophenyl)-N-(6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C17H20ClN5O and its molecular weight is 345.83. The purity is usually 95%.
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Scientific Research Applications
Structure-Activity Relationship Studies
A series of 2-aminopyrimidines, including compounds related to the specified chemical structure, were synthesized as ligands for the histamine H4 receptor (H4R). These studies optimized the compounds for increased potency, leading to the identification of a compound with significant in vitro potency and activity as an anti-inflammatory agent in animal models, supporting the potential of H4R antagonists in pain management (Altenbach et al., 2008).
Antimycobacterial Applications
Derivatives similar to the specified compound were evaluated for their activity against Mycobacterium tuberculosis. Certain derivatives showed activity superior to streptomycin, highlighting their potential as antimycobacterial agents (Biava et al., 2008).
Antimicrobial and Heterocyclic Synthesis
Multisubstituted 2-aminothiophenes were synthesized, leading to various heterocyclic compounds including pyridothienopyrimidines with antimicrobial properties. This demonstrates the versatility of such structures in the development of new antimicrobial agents (Behbehani et al., 2012).
Cerebroprotective Effects
Research into similar compounds has shown cerebroprotective effects in models of focal or global cerebral ischemia. These findings underscore the therapeutic potential of such compounds in neurological damage and pain relief (Smith et al., 1993).
Ligand-Protein Interactions and Photovoltaic Efficiency
Studies on benzothiazolinone acetamide analogs, structurally related to the specified compound, explored their ligand-protein interactions and potential use in dye-sensitized solar cells (DSSCs). This highlights the compound's role in both biological applications and renewable energy technologies (Mary et al., 2020).
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN5O/c1-22-6-8-23(9-7-22)16-11-15(19-12-20-16)21-17(24)10-13-2-4-14(18)5-3-13/h2-5,11-12H,6-10H2,1H3,(H,19,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHYCCNUWJJCFPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=NC=NC(=C2)NC(=O)CC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.